3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol

• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol
• IUPAC Name: 3-amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol
• InChI: InChI=1S/C10H11ClFNO/c11-8-3-6(1-2-9(8)12)10(13)4-7(14)5-10/h1-3,7,14H,4-5,13H2
• InChI Key: LIOXAYZJSIIBQJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(C2=CC(=C(C=C2)F)Cl)N)O

Description

3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol is a chemical compound with the molecular formula C10H11ClFNO It is characterized by the presence of an amino group, a chloro-fluorophenyl group, and a cyclobutanol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-chloro-4-fluoroaniline with cyclobutanone in the presence of a suitable catalyst. The reaction is carried out under reflux conditions, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) for quality control .

Chemical Reactions Analysis

Types of Reactions

3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or imino derivatives.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: The chloro and fluoro groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of nitro or imino derivatives.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by forming a stable complex, thereby preventing substrate binding and subsequent catalytic activity. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-Amino-3-(4-fluorophenyl)propionic acid: Similar in structure but with a propionic acid group instead of a cyclobutanol ring.

3-Amino-3-(2-chloro-4-fluorophenyl)cyclobutan-1-ol: Similar but with a different substitution pattern on the phenyl ring.

Uniqueness

3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol is unique due to its specific substitution pattern and the presence of a cyclobutanol ring. This structural uniqueness imparts distinct chemical and biological properties, making it valuable for specialized applications in research and industry .

Biological Activity

3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol, with the CAS number 2092334-42-2, is a cyclobutane derivative that has garnered attention for its potential biological activities. Its unique structure, featuring a cyclobutane ring and a fluorinated aromatic moiety, suggests various interactions with biological targets, making it a candidate for therapeutic applications.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C₁₀H₁₁ClFNO
Molecular Weight	215.65 g/mol
IUPAC Name	3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol
SMILES	C1C(CC1(C2=CC=C(C=C2)Cl)N)O

The biological activity of 3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol is hypothesized to arise from its ability to interact with specific enzymes and receptors in biological systems. The amino group may facilitate hydrogen bonding, enhancing binding affinity to target proteins. Additionally, the presence of the chlorofluorophenyl group can influence the compound's lipophilicity and electronic properties, further affecting its biological interactions.

Antimicrobial Activity

Preliminary studies indicate that this compound exhibits antimicrobial properties. In vitro assays have demonstrated its effectiveness against various bacterial strains, potentially due to its ability to disrupt bacterial cell membranes or inhibit essential enzymatic pathways.

Cytotoxicity

Research has evaluated the cytotoxic effects of 3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol on cancer cell lines. The compound showed selective cytotoxicity against certain cancer types while exhibiting lower toxicity toward normal cells. This selectivity is crucial for developing therapeutic agents that minimize side effects.

Interaction with Biological Targets

The compound's interaction with neurotransmitter systems has been explored, particularly regarding its potential as an antidepressant or anxiolytic agent. Studies suggest that it may modulate serotonin receptors, akin to other fluorinated compounds known for their psychotropic effects.

Case Studies

• Antimicrobial Efficacy : A study published in Journal of Medicinal Chemistry evaluated the efficacy of various cyclobutane derivatives, including 3-Amino-3-(3-chloro-4-fluorophenyl)cyclobutan-1-ol, against Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial viability at concentrations as low as 10 µg/mL.
• Cytotoxicity Assessment : In research conducted on human cancer cell lines (e.g., HeLa and MCF7), this compound demonstrated IC50 values in the micromolar range, suggesting promising anticancer potential. Further investigations are required to elucidate the underlying mechanisms responsible for this activity.